Cas no 2228369-91-1 (3-(aminomethyl)-3-5-(2-methylcyclopropyl)furan-2-ylcyclobutan-1-ol)

• Product Name: 3-(aminomethyl)-3-5-(2-methylcyclopropyl)furan-2-ylcyclobutan-1-ol
• CAS No: 2228369-91-1
• MF: C₁₃H₁₉NO₂
• MW: 221.29546380043
• CID: 6339993
• PubChem ID: 165670366
• Update Time: 2025-07-09

3-(aminomethyl)-3-5-(2-methylcyclopropyl)furan-2-ylcyclobutan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-(aminomethyl)-3-5-(2-methylcyclopropyl)furan-2-ylcyclobutan-1-ol
• 3-(aminomethyl)-3-[5-(2-methylcyclopropyl)furan-2-yl]cyclobutan-1-ol
• EN300-1731694
• 2228369-91-1

• Inchi： 1S/C13H19NO2/c1-8-4-10(8)11-2-3-12(16-11)13(7-14)5-9(15)6-13/h2-3,8-10,15H,4-7,14H2,1H3
• InChI Key： OWDVWDAAEGLXGP-UHFFFAOYSA-N
• SMILES： O1C(=CC=C1C1(CN)CC(C1)O)C1CC1C

Computed Properties

• Exact Mass: 221.141578849g/mol
• Monoisotopic Mass: 221.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 59.4Ų

Additional information on 3-(aminomethyl)-3-5-(2-methylcyclopropyl)furan-2-ylcyclobutan-1-ol

Research Briefing on 3-(aminomethyl)-3-5-(2-methylcyclopropyl)furan-2-ylcyclobutan-1-ol (CAS: 2228369-91-1)

In recent years, the compound 3-(aminomethyl)-3-5-(2-methylcyclopropyl)furan-2-ylcyclobutan-1-ol (CAS: 2228369-91-1) has garnered significant attention in the field of chemical biology and pharmaceutical research. This structurally unique molecule, characterized by its cyclobutane and furan rings, has shown promising potential in various therapeutic applications, particularly in the modulation of specific biological targets. The following briefing synthesizes the latest findings related to this compound, highlighting its synthesis, mechanism of action, and preclinical applications.

The synthesis of 3-(aminomethyl)-3-5-(2-methylcyclopropyl)furan-2-ylcyclobutan-1-ol involves a multi-step process that leverages advanced organic chemistry techniques. Recent studies have optimized the synthetic route to improve yield and purity, with particular emphasis on the stereoselective formation of the cyclobutane ring. The incorporation of the 2-methylcyclopropyl group into the furan moiety has been identified as a critical factor in enhancing the compound's stability and bioavailability, as demonstrated in pharmacokinetic studies.

Mechanistically, this compound has been investigated for its ability to interact with specific enzymes and receptors. Preliminary data suggest that it acts as a selective modulator of certain G-protein-coupled receptors (GPCRs), which are implicated in a range of physiological processes. In vitro assays have shown that 3-(aminomethyl)-3-5-(2-methylcyclopropyl)furan-2-ylcyclobutan-1-ol exhibits nanomolar affinity for these targets, making it a candidate for further drug development. Additionally, its unique structural features may contribute to reduced off-target effects compared to existing therapeutics.

Preclinical studies have explored the therapeutic potential of this compound in models of neurological and inflammatory diseases. For instance, in rodent models of neuropathic pain, administration of 3-(aminomethyl)-3-5-(2-methylcyclopropyl)furan-2-ylcyclobutan-1-ol resulted in significant analgesia without the adverse effects commonly associated with opioid treatments. Similarly, in models of chronic inflammation, the compound demonstrated anti-inflammatory properties, likely due to its modulation of cytokine production. These findings underscore its versatility as a potential therapeutic agent.

Despite these promising results, challenges remain in the development of 3-(aminomethyl)-3-5-(2-methylcyclopropyl)furan-2-ylcyclobutan-1-ol. Issues such as metabolic stability, scalability of synthesis, and potential toxicity in long-term use require further investigation. Ongoing research aims to address these hurdles through structural derivatization and advanced formulation strategies. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of this compound into clinical trials.

In conclusion, 3-(aminomethyl)-3-5-(2-methylcyclopropyl)furan-2-ylcyclobutan-1-ol represents a compelling example of how innovative chemical design can yield molecules with significant therapeutic potential. Its unique structure and promising preclinical profile position it as a candidate for further development in the treatment of neurological and inflammatory disorders. Future research will be critical in elucidating its full pharmacological potential and overcoming existing challenges.